2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole

• Molecular Formula: C19H29N3
• Molecular Weight: 299.5 g/mol
• IUPAC Name: 2-(azepan-1-ylmethyl)-1-(3-methylbutyl)benzimidazole
• InChI: InChI=1S/C19H29N3/c1-16(2)11-14-22-18-10-6-5-9-17(18)20-19(22)15-21-12-7-3-4-8-13-21/h5-6,9-10,16H,3-4,7-8,11-15H2,1-2H3
• InChI Key: QJTDGLZBJUWYBL-UHFFFAOYSA-N
• SMILES: CC(C)CCN1C2=CC=CC=C2N=C1CN3CCCCCC3

Description

2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole is a benzimidazole derivative that has gained attention for its potential use in scientific research. It is a synthetic compound that can be obtained through a specific synthesis method, and its mechanism of action and physiological effects have been studied in various lab experiments.

Mechanism of Action

The mechanism of action of 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole involves its binding to specific GPCRs. Upon binding, the compound induces a conformational change in the receptor, leading to the activation of downstream signaling pathways. The exact mechanism of action may vary depending on the specific GPCR targeted by the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole have been studied in various lab experiments. The compound has been shown to have an effect on various physiological processes such as blood pressure regulation, insulin secretion, and immune response. Additionally, it has been shown to have an effect on the activity of certain enzymes and ion channels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole in lab experiments is its selectivity towards certain GPCRs. This makes it a potential candidate for drug discovery and development. However, the compound may have limitations in terms of its solubility and stability, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the research on 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole. One of the directions is to further study its mechanism of action and its effect on specific GPCRs. Additionally, the compound can be studied for its potential use in the treatment of various diseases such as hypertension, diabetes, and cancer. Furthermore, the synthesis method can be optimized to obtain a higher yield of the product, and its solubility and stability can be improved for better efficacy in lab experiments.

Synthesis Methods

The synthesis of 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole involves the reaction of 1-(1-azepanylmethyl)-2-isopentylbenzimidazole with a suitable reagent. One of the commonly used reagents is sodium hydride, which reacts with the starting material to form the final product. The synthesis method has been optimized to obtain a high yield of the product, and the purity of the compound can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole has been studied for its potential use in various scientific research applications. One of the primary applications is as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in various physiological processes, and their dysfunction is associated with several diseases. 2-(1-azepanylmethyl)-1-isopentyl-1H-benzimidazole has been shown to selectively bind to certain GPCRs, making it a potential candidate for drug discovery and development.